SMAD3
Target Description
SMAD3 (Mothers Against Decapentaplegic Homolog 3) is a key intracellular signaling protein mediating responses to TGF-beta superfamily ligands. It plays a crucial role in cell proliferation, differentiation, apoptosis, and extracellular matrix production. Dysregulation of SMAD3 signaling is implicated in various pathologies, including fibrosis, cancer, and inflammatory diseases, making it a significant therapeutic target for drug development.
Related Compounds
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Tanshinone IIA sodium sulfonate
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Withaferin A
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Bigelovin
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认知障碍
Cognitive Impairment
高血脂症
Hyperlipidemia
内皮功能障碍
Endothelial dysfunction
肺炎
Pneumonia
肝纤维化
Liver fibrosis
骨质疏松症
Osteoporosis
非小细胞肺癌
Non-small cell lung cancer
胃溃疡
Gastric ulcer
糖尿病肾病
Diabetic nephropathy
肺纤维化
Pulmonary fibrosis
慢性肾脏病
Chronic Kidney Disease
纤维化疾病
Fibrotic Diseases
系统性硬化症
Systemic Sclerosis
心脏纤维化
Cardiac Fibrosis
心肌纤维化
Myocardial Fibrosis